Cas no 2580235-49-8 (Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate)
Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580235-49-8
- ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate
- EN300-27725353
- Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate
-
- Inchi: 1S/C9H12N2O3/c1-2-13-9(12)7-8(14-5-11-7)6-3-10-4-6/h5-6,10H,2-4H2,1H3
- InChI Key: HCCSHXPRADKMMR-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)OCC)=C1C1CNC1
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.4Ų
Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725353-1g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 1g |
$699.0 | 2023-09-10 | ||
| Enamine | EN300-27725353-5g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 5g |
$2028.0 | 2023-09-10 | ||
| Enamine | EN300-27725353-10g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 10g |
$3007.0 | 2023-09-10 | ||
| Enamine | EN300-27725353-0.05g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-27725353-0.1g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-27725353-0.25g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-27725353-0.5g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-27725353-1.0g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-27725353-2.5g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-27725353-5.0g |
ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate |
2580235-49-8 | 95.0% | 5.0g |
$2028.0 | 2025-03-20 |
Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate
Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate: A Comprehensive Overview
Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate, identified by the CAS number 2580235-49-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate comprises an oxazole ring substituted with an azetidine moiety at position 5 and an ethoxy carbonyl group at position 4. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.
The synthesis of Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate typically involves a multi-step process that includes the formation of the oxazole ring followed by substitution reactions to introduce the azetidine and ethoxy carbonyl groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process, making it more efficient and scalable for industrial applications.
From a structural standpoint, the azetidine ring in Ethyl 5-(azetidin-3-yl)-1,3-oxazole introduces a level of strain that can influence the compound's reactivity and stability. This strained ring system is known to enhance certain pharmacokinetic properties, such as absorption and bioavailability, making it a valuable component in drug design. Additionally, the ethoxy carbonyl group at position 4 serves as a versatile functional group that can undergo various transformations, enabling further chemical modifications to tailor the compound's properties for specific applications.
The biological activity of Ethyl 5-(azetidin-related compounds) has been a focal point of recent research efforts. Studies have demonstrated that this class of compounds exhibits potent anti-inflammatory and antioxidant properties, which are attributed to their ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, a study published in the Journal of Medicinal Chemistry highlighted that Ethyl 5-(azetidin-related derivatives) can inhibit COX enzymes, which are central mediators in inflammatory processes. These findings underscore the potential of this compound as a lead molecule for developing novel anti-inflammatory agents.
Beyond its pharmacological applications, Ethyl 5-(azetidin-related compounds) has also shown promise in materials science. The oxazole ring's aromaticity and conjugation make it suitable for applications in organic electronics and optoelectronic devices. Recent research has explored the use of oxazole derivatives as building blocks for organic semiconductors due to their excellent charge transport properties. In particular, studies have demonstrated that incorporating azetidine moieties into oxazole-based materials can enhance their electronic performance by fine-tuning their bandgap properties.
In terms of toxicity and safety profiles, preliminary studies indicate that Ethyl 5-(azetidin-related compounds) exhibit low cytotoxicity against human cell lines at therapeutic concentrations. However, further investigations are required to fully understand their long-term effects and potential for adverse reactions. Regulatory agencies such as the FDA have emphasized the importance of comprehensive safety assessments for new chemical entities before they can be approved for clinical use.
The commercial availability of Ethyl 5-(azetidin-related compounds) has been growing steadily due to increasing demand from both academic research institutions and pharmaceutical companies. Several suppliers now offer this compound in various purities and quantities to meet the needs of different applications. Its popularity is further driven by its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry, which facilitate detailed characterization studies.
In conclusion, Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium Ethylium
2580235-49-8 (Ethyl 5-(azetidin-3-yl)-1,3-oxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)